Cas no 1379832-62-8 (3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1379832-62-8
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5919942
• PubChem ID: 121604580
• Update Time: 2025-05-21

3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1379832-62-8
• EN300-650328
• AKOS026739891

• Inchi： 1S/C24H25N3O4/c1-3-27-13-16(15(2)26-27)12-22(23(28)29)25-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,13,21-22H,3,12,14H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： RDIXNSKULDKYRI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CN(CC)N=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1379832-62-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 1379832-62-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected pyrazole amino acid, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) group and the pyrazole moiety, make it a versatile building block for designing novel therapeutics.

The growing demand for peptide-based drugs and targeted therapies has propelled research into specialized amino acid derivatives like CAS No. 1379832-62-8. Researchers are particularly intrigued by its potential applications in cancer treatment, neurodegenerative diseases, and immune modulation. The compound's Fmoc group offers excellent protection during solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical production.

From a chemical perspective, 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid demonstrates remarkable stability under various reaction conditions. The pyrazole ring contributes to its hydrogen bonding capacity, while the ethyl and methyl substituents influence its lipophilicity profile. These characteristics are crucial for drug bioavailability and membrane permeability, key factors in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of CAS No. 1379832-62-8. Molecular docking simulations suggest the compound's potential as a protein-protein interaction inhibitor, particularly in pathways related to inflammation and cell proliferation. This aligns with current research trends focusing on precision medicine and personalized therapeutics.

The synthesis of Fmoc-protected amino acid derivatives like 1379832-62-8 requires meticulous optimization. Modern green chemistry approaches emphasize reducing organic solvent use and improving atom economy during production. These sustainable practices address growing concerns about environmental impact in pharmaceutical manufacturing while maintaining high yield and purity standards demanded by regulatory agencies.

Quality control of 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's chiral purity is particularly critical given the increasing focus on stereoselective drug action in modern pharmacology. These analytical challenges reflect broader industry movements toward quality by design (QbD) principles.

Looking ahead, CAS No. 1379832-62-8 is poised to play a significant role in emerging peptide-drug conjugate technologies. Its dual functionality - the protected amine group and carboxylic acid terminus - makes it ideal for constructing multifunctional drug carriers. This aligns with current explorations in targeted drug delivery systems, especially for challenging therapeutic areas like blood-brain barrier penetration.

The commercial landscape for Fmoc-protected specialty amino acids continues to expand, driven by increasing R&D investments in biologics and peptide therapeutics. As researchers seek more sophisticated molecular scaffolds, compounds like 1379832-62-8 offer valuable tools for structure-activity relationship (SAR) studies. This trend underscores the compound's relevance in both academic and industrial settings.

From a regulatory standpoint, proper handling and documentation of 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid follows standard GMP guidelines for pharmaceutical intermediates. While not classified as hazardous, appropriate laboratory safety protocols should always be observed when working with any chemical substance, reflecting the industry's commitment to researcher safety and responsible science.

In conclusion, CAS No. 1379832-62-8 represents an important addition to the medicinal chemist's toolbox. Its structural versatility, synthetic utility, and potential biological applications position it at the intersection of multiple cutting-edge research areas. As the scientific community continues to explore next-generation therapeutics, compounds like this Fmoc-protected pyrazole amino acid will undoubtedly contribute to groundbreaking discoveries in drug development and biochemical research.